Cas no 59281-06-0 (4H-Pyran-4-one, 2-(2-amino-1-hydroxyethyl)-5-hydroxy-, hydrochloride)

• Product name: 4H-Pyran-4-one, 2-(2-amino-1-hydroxyethyl)-5-hydroxy-, hydrochloride
• CAS No: 59281-06-0
• MF: C₇H₁₀ClNO₄
• MW: 207.611601352692
• CID: 339259
• PubChem ID: 12311464

4H-Pyran-4-one, 2-(2-amino-1-hydroxyethyl)-5-hydroxy-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-(2-amino-1-hydroxyethyl)-5-hydroxy-, hydrochloride
• 2-(2-amino-1-hydroxyethyl)-5-hydroxypyran-4-one,hydrochloride
• 59281-06-0
• DTXSID50487246

• Inchi： InChI=1S/C7H9NO4.ClH/c8-2-5(10)7-1-4(9)6(11)3-12-7;/h1,3,5,10-11H,2,8H2;1H
• InChI Key： NFOAHMIBJNZHAH-UHFFFAOYSA-N
• SMILES： Cl.NCC(C1=CC(=O)C(O)=CO1)O

Computed Properties

• Exact Mass: 207.0299
• Monoisotopic Mass: 207.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 92.78